molecular formula C11H13BrN2O2 B8328681 2-Bromo-6-(3,3-ethylenedioxypyrrolidine-1-yl)pyridine

2-Bromo-6-(3,3-ethylenedioxypyrrolidine-1-yl)pyridine

Cat. No.: B8328681
M. Wt: 285.14 g/mol
InChI Key: TVALVYBABGZOLY-UHFFFAOYSA-N
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Description

2-Bromo-6-(3,3-ethylenedioxypyrrolidine-1-yl)pyridine is a useful research compound. Its molecular formula is C11H13BrN2O2 and its molecular weight is 285.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrN2O2

Molecular Weight

285.14 g/mol

IUPAC Name

7-(6-bromopyridin-2-yl)-1,4-dioxa-7-azaspiro[4.4]nonane

InChI

InChI=1S/C11H13BrN2O2/c12-9-2-1-3-10(13-9)14-5-4-11(8-14)15-6-7-16-11/h1-3H,4-8H2

InChI Key

TVALVYBABGZOLY-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC12OCCO2)C3=NC(=CC=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Then, to a solution of 2.8 ml of oxalyl chloride in 100 ml of dichloromethane were added dropwise 4.6 ml of dimethyl sulfoxide in a dry ice-acetone bath while stirring, a solution of 5.9 g of the 2-bromo-6-(3-hydroxypyrrolidin-1-yl)pyridine in 50 ml of dichloromethane and finally 17 ml of triethylamine, and the temperature was returned to room temperature over 1 hour. The reaction mixture was washed with water and brine, dried over anhydrous magnesium sulfate and concentrated. To the residue were added 50 ml of toluene, 7 ml of ethylene glycol and a catalytic amount of p-toluenesulfonic acid monohydrate, followed by heating under reflux for 3 hours while removing water. After cooling, it was washed with a saturated aqueous sodium hydrogen carbonate solution and brine, dried over anhydrous magnesium sulfate and concentrated. The residue was subjected to silica gel column chromatography with 5–7% ethyl acetate/hexane, to give 6.3 g of the title compound.
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4.6 mL
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5.9 g
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17 mL
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50 mL
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